2-(2,2-Dimethylpropanoyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile

• IUPAC Name: 2-(2,2-dimethylpropanoyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile
• InChI: InChI=1S/C17H19NO2/c1-17(2,3)16(19)14(12-18)7-5-6-13-8-10-15(20-4)11-9-13/h5-11H,1-4H3
• InChI Key: UYLYGFLKGRKDLI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)C(=CC=CC1=CC=C(C=C1)OC)C#N
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• CAS No.: 1025209-27-1

Description

2-(2,2-Dimethylpropanoyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile is a useful research compound. Its molecular formula is C17H19NO2 and its molecular weight is 269.344. The purity is usually 95%.
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Scientific Research Applications

Design and Synthesis for Sensory Applications

Large π-conjugated α-cyanostilbene derivatives, related to 2-(2,2-Dimethylpropanoyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile, have been designed and synthesized for applications as colorimetric sensors for volatile acids and organic amine gases. These compounds demonstrate sensitive naked eye detection abilities toward certain volatile acids and organic amines, showcasing their potential utility in detecting environmental pollutants or for use in industrial safety monitoring. The sensitivity, fluorescence enhancement, and reversibility of these sensors highlight their significance in the construction of functional large π-conjugated systems for gaseous detection (Cao et al., 2020).

Transformations in Chemical Synthesis

In the realm of synthetic chemistry, transformations of cyanoacetylenic alcohols in the presence of the cyanide ion have been explored. This research contributes to the understanding of chemical transformations involving compounds like this compound, facilitating the synthesis of various novel compounds through reactions that include auto-transformation and catalysis. Such studies are crucial for expanding the toolkit available for organic synthesis, potentially leading to new materials or pharmaceuticals (Mal’kina et al., 2006).

Novel Photoluminescent Materials

The synthesis and properties of photoluminescent compounds derived from the reaction of (4-methoxyphenyl)acetonitrile have been investigated. These photoluminescent materials, related to this compound, show potential for use in advanced material applications. The study of their emission spectra, particularly the large bathochromic shift observed, suggests their applicability in optoelectronic devices, highlighting the continuous search for materials with novel photophysical properties (Lowe & Weder, 2002).